![molecular formula C10H14N2S B1334181 1-(4-Isopropylphenyl)-2-thiourea CAS No. 65259-91-8](/img/structure/B1334181.png)
1-(4-Isopropylphenyl)-2-thiourea
Overview
Description
1-(4-Isopropylphenyl)-2-thiourea (IPTU) is an organic compound that has been studied extensively in recent years due to its potential applications in a variety of scientific research fields. IPTU has been shown to have a wide range of biochemical and physiological effects, and has been used in numerous laboratory experiments. In
Scientific Research Applications
Synthesis and Characterization
1-(4-Isopropylphenyl)-2-thiourea, as a thiourea derivative, is primarily involved in synthesis and characterization studies. Thiourea derivatives have been synthesized and characterized using various spectroscopic techniques such as IR, NMR, and X-ray diffraction methods. These studies focus on understanding the structural and chemical properties of these compounds, which are crucial for their application in various fields. For example, Yusof et al. (2010) synthesized a series of N-(3,4-dichlorophenyl)-N′-(2,3, and 4-methylbenzoyl)thiourea derivatives and characterized them using IR, 1H and 13C NMR, and X-ray diffraction methods (Yusof et al., 2010).
Enzyme Inhibition and Sensing Applications
Thiourea derivatives, including this compound, have been explored for their potential as enzyme inhibitors and sensing probes. Research by Rahman et al. (2021) investigated six unsymmetrical thiourea derivatives for their anti-cholinesterase activity against acetylcholinesterase and butyrylcholinesterase, and their potential as sensing probes for mercury using spectrofluorimetric techniques (Rahman et al., 2021).
Pharmaceutical and Medicinal Research
In the pharmaceutical domain, thiourea derivatives, including this compound, have been studied for their potential medicinal properties. Naz et al. (2020) synthesized symmetric thiourea derivatives and screened them for in vitro inhibition of various enzymes, as well as for their antibacterial and antioxidant potentials. These compounds were evaluated both in vitro and in vivo for their biological activities, highlighting their potential in pharmaceutical research (Naz et al., 2020).
Antifungal and Yeast Inhibition
Del Campo et al. (2004) synthesized thiourea derivatives and their complexes with metals like Ni(II), Co(III), and Pt(II), and investigated their antifungal activities against fungi such as Penicillium digitatum and yeast Saccharomyces cerevisiae. This research underscores the potential of thiourea derivatives in antifungal and microbial inhibition applications (Del Campo et al., 2004).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
(4-propan-2-ylphenyl)thiourea | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2S/c1-7(2)8-3-5-9(6-4-8)12-10(11)13/h3-7H,1-2H3,(H3,11,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HYJQJTWSGAJMDV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)NC(=S)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20374811 | |
Record name | N-[4-(Propan-2-yl)phenyl]thiourea | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20374811 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
65259-91-8 | |
Record name | N-[4-(Propan-2-yl)phenyl]thiourea | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20374811 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 65259-91-8 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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